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Introduction

Metaflumizone is a semicarbazone insecticide developed for the control of ectoparasites in
veterinary medicine. It possesses a uniqgue mode of action, targeting the voltage-gated sodium
channels of insects, which differentiates it from many other insecticide classes.[1][2] This
document provides detailed application notes, efficacy data, and experimental protocols
relevant to the use of metaflumizone for flea and tick control in felines and canines. Although
products containing metaflumizone (e.g., ProMeris®) were introduced for cats and dogs, they
were later voluntarily withdrawn from the market by the manufacturer.[3] The data herein is
based on the available scientific literature from its period of use and development.

Mechanism of Action

Metaflumizone exerts its insecticidal effect by blocking voltage-gated sodium channels in the
nerve cells of target parasites.[3][4] It specifically binds to the sodium channels, preferably
when they are in the slow-inactivated, non-conducting state.[1][5] This blockage prevents the
influx of sodium ions, which is essential for the propagation of action potentials. The result is a
flaccid paralysis and subsequent death of the insect.[4][6] This mechanism is distinct from other
sodium channel-targeting insecticides like pyrethroids.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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